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Compound of Interest

Compound Name: U-48520

Cat. No.: B3026258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of synthetic opioids such as U-48520 is a critical component of laboratory

safety and regulatory compliance. As a potent research chemical, its disposal requires

meticulous planning and execution to mitigate risks of environmental contamination and

diversion. This guide provides a comprehensive overview of the necessary procedures,

emphasizing the importance of adhering to manufacturer guidelines and institutional safety

protocols.

Immediate Action: Obtain the Safety Data Sheet
(SDS)
Before proceeding with any disposal protocol, it is imperative to obtain the specific Safety Data

Sheet (SDS) for U-48520 from the manufacturer. The SDS provides detailed, substance-

specific information regarding handling, hazards, and, most importantly, disposal.

How to Obtain the U-48520 SDS from Cayman Chemical:

Visit the Cayman Chemical website.

Navigate to the product page for U-48520 (CAS Number: 67579-11-7).

On the product page, a link to download the SDS in PDF format is typically available.[1]
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Alternatively, registered users can access the SDS through their order history.[1]

Should a direct download not be accessible, contact Cayman Chemical's technical support for

assistance.

U-48520: Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of U-48520 is fundamental to

its safe handling and disposal. The following table summarizes key data for this compound.

Property Value

Formal Name
trans-4-chloro-N-[2-(dimethylamino)cyclohexyl]-

N-methyl-benzamide

CAS Number 67579-11-7

Molecular Formula C₁₆H₂₃ClN₂O

Molecular Weight 294.8 g/mol

Formulation A crystalline solid

Purity ≥98%

Solubility

DMF: 20 mg/mL; DMSO: 10 mg/mL; Ethanol: 10

mg/mL; PBS (pH 7.2): 0.25 mg/mL (with 1:3

DMF)

Data sourced from Cayman Chemical product information.[2]

Experimental Protocols: General Principles for
Synthetic Opioid Disposal
While awaiting the specific instructions from the U-48520 SDS, the following general protocols,

based on guidelines for the disposal of potent synthetic opioids and controlled substances in a

laboratory setting, should be considered. These procedures are grounded in best practices for

chemical waste management and regulatory compliance with bodies such as the Drug

Enforcement Administration (DEA) and the Environmental Protection Agency (EPA).[3][4]
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1. Waste Identification and Segregation:

Hazardous Waste Determination: All waste containing U-48520, including pure substance,

contaminated labware (e.g., vials, pipette tips, gloves), and solutions, must be classified as

hazardous waste.

Segregation: This waste must be segregated from non-hazardous and other types of

chemical waste to prevent cross-contamination and ensure proper disposal pathways.

2. On-Site Decontamination/Neutralization (if recommended by SDS):

Some institutional protocols and SDSs for potent compounds may recommend a chemical

inactivation step prior to disposal. This typically involves reacting the substance with a

chemical agent to render it non-potent.

Caution: Do not attempt any chemical neutralization without explicit instructions from the

SDS or your institution's environmental health and safety (EHS) office, as this can create

other hazardous byproducts.

3. Packaging and Labeling:

Primary Container: Collect all U-48520 waste in a designated, leak-proof, and chemically

compatible container.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "U-48520," and any other identifiers required by your institution and local

regulations.

4. Storage:

Store the sealed hazardous waste container in a secure, designated satellite accumulation

area within the laboratory.

Access to this area should be restricted to authorized personnel.

5. Disposal:
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Licensed Waste Hauler: The disposal of U-48520 waste must be handled by a licensed

hazardous waste management company. Your institution's EHS office will have established

procedures for the pickup and disposal of such materials.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with DEA

regulations for controlled substances (if applicable in your jurisdiction for research

compounds) and EPA regulations for hazardous waste.[4][5] The goal is to ensure the

substance is rendered "non-retrievable."[4]

Mandatory Visualization: U-48520 Disposal
Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of U-48520 in a research laboratory setting.
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U-48520 Disposal Workflow
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Caption: Logical workflow for the safe and compliant disposal of U-48520.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of U-48520, thereby protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult your institution's environmental health and

safety professionals for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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